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Compound of Interest

Compound Name: 3-Methyloctane

Cat. No.: B1293759 Get Quote

This guide provides a detailed overview of the key physical properties of 3-methyloctane,

specifically its boiling point and density. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis who require precise data

and methodologies for handling and characterizing this compound.

Core Physical Properties
3-Methyloctane is a branched alkane with the chemical formula C9H20.[1][2] Its physical

characteristics are crucial for its application and handling in a laboratory setting. The primary

physical properties are summarized below.

Data Presentation: Physical Properties of 3-Methyloctane

Physical Property Value Units

Boiling Point 144 °C

Density 0.72 g/mL

Molar Mass 128.26 g/mol

Melting Point -107.6 to -108 °C

Flash Point 32 °C

Refractive Index n20/D 1.407
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Sources:[1][2][3][4][5][6]

Experimental Protocols
Precise measurement of physical properties is fundamental to chemical characterization. The

following sections describe generalized, standard laboratory protocols for determining the

boiling point and density of a liquid organic compound such as 3-methyloctane.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For alkanes like 3-methyloctane, this is a key indicator of purity.[7] The Thiele tube

method is a common and efficient technique for this measurement, especially when only a

small amount of the substance is available.[8]

Methodology: Thiele Tube Boiling Point Determination

Sample Preparation: A small sample (approximately 0.5 mL) of 3-methyloctane is placed

into a small glass vial (Durham tube).

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

sample vial with the open end submerged in the liquid.[8]

Apparatus Setup: The vial is attached to a thermometer using a rubber band, ensuring the

sample is level with the thermometer's bulb. This assembly is then placed into a Thiele tube

containing a high-boiling point oil (e.g., mineral oil).[8]

Heating: The side arm of the Thiele tube is gently heated. This design ensures uniform heat

circulation within the oil bath.[8]

Observation: As the temperature rises, air trapped in the capillary tube will expand and exit.

Upon reaching the boiling point of 3-methyloctane, a continuous and rapid stream of

bubbles will emerge from the capillary tube.

Measurement: The heat source is removed at the point of a vigorous bubble stream. The

liquid will begin to cool. The boiling point is recorded as the temperature at which the bubble

stream ceases and the liquid just begins to enter the capillary tube.[8]
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Pressure Correction: The atmospheric pressure should be recorded, as boiling points are

pressure-dependent. The observed boiling point can be corrected to the standard pressure

of 760 mmHg if necessary.

2.2. Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit

volume.[9] For a liquid like 3-methyloctane, density can be accurately determined using a

pycnometer or by direct mass and volume measurements with a graduated cylinder and an

electronic balance.[10][11]

Methodology: Density Determination using a Graduated Cylinder and Balance

Mass of Empty Cylinder: The mass of a clean, dry 100-mL graduated cylinder is measured

using an electronic balance.[11]

Volume Measurement: A specific volume of 3-methyloctane (e.g., 20-25 mL) is carefully

added to the graduated cylinder. The volume is read precisely from the bottom of the

meniscus.[11]

Mass of Cylinder and Liquid: The combined mass of the graduated cylinder and the 3-
methyloctane sample is measured.[11]

Calculation: The mass of the 3-methyloctane is determined by subtracting the mass of the

empty cylinder from the combined mass. The density is then calculated using the formula:

Density = Mass / Volume.[9]

Repeatability: The procedure should be repeated multiple times to ensure the precision and

accuracy of the measurement, with the average density being reported.[11]

Temperature Control: The temperature of the sample should be recorded, as density is

temperature-dependent.

Factors Influencing Physical Properties of Alkanes
The boiling point and density of alkanes are influenced by their molecular structure. The

diagram below illustrates the key relationships between molecular characteristics and these
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physical properties.

Molecular Properties

Physical Properties

Molecular Weight

Boiling Point

 increases

Density

 increases

Degree of Branching

 decreases  decreases

Carbon Chain Length

 increases

Click to download full resolution via product page

Caption: Relationship between alkane molecular structure and physical properties.

Explanation of Relationships:

Molecular Weight and Chain Length: For straight-chain alkanes, as the carbon chain length

and thus the molecular weight increase, the strength of the intermolecular van der Waals

forces (specifically London dispersion forces) increases. More energy is required to

overcome these forces, leading to a higher boiling point.[7][12] Similarly, density tends to

increase with molecular weight.

Degree of Branching: For isomers like 3-methyloctane, branching reduces the surface area

available for intermolecular contact compared to its straight-chain isomer, nonane. This

weakening of London dispersion forces results in a lower boiling point. Increased branching

also leads to less efficient packing of molecules in the liquid state, generally resulting in a

lower density.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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